2-(Chloromethyl)-6-(4-fluorophenyl)pyridine

• CAS RN: 222551-11-3
• Molecular Formula: C12H9ClFN
• Molecular Weight: 221.66 g/mol
• IUPAC Name: 2-(chloromethyl)-6-(4-fluorophenyl)pyridine
• InChI: InChI=1S/C12H9ClFN/c13-8-11-2-1-3-12(15-11)9-4-6-10(14)7-5-9/h1-7H,8H2
• InChI Key: MLSSSJGUWKEASL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)C2=CC=C(C=C2)F)CCl

Description

2-(Chloromethyl)-6-(4-fluorophenyl)pyridine is a useful research compound. Its molecular formula is C12H9ClFN and its molecular weight is 221.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.60 g (3.2 mmol) of the product of step 2 was dissolved in 50 mL of carbon tetrachloride, along with 0.54 g (3.5 mmol) of N-chloro succinimide and a catalytic amount of benzoyl peroxide. After refluxing for 20 hr, the solution was concentrated and filtered through a plug of silica gel eluting with 20% ethyl acetate:hexane. The resulting oil was contaminated with ˜10% of unreacted starting material and was used in the next step without further purification. NMR (200 MHz, CDCl3) δ 7.96 (m, 2H, ArH), 7.63 (m, 1H, ArH), 7.43 (m, 1H, ArH), 7.17 (m, 3H, ArH), 4.72 (s, 2H, CH2Cl).